Cas no 5171-42-6 (9-hydroxy-17-methoxy-2-oxo-corynox-16-ene-16-carboxylic acid methyl ester)

9-hydroxy-17-methoxy-2-oxo-corynox-16-ene-16-carboxylic acid methyl ester structure
5171-42-6 structure
Product Name:9-hydroxy-17-methoxy-2-oxo-corynox-16-ene-16-carboxylic acid methyl ester
CAS No:5171-42-6
MF:C22H28N2O5
MW:400.468126296997
CID:2009976
PubChem ID:101297622
Update Time:2025-04-21

9-hydroxy-17-methoxy-2-oxo-corynox-16-ene-16-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 9-hydroxy-17-methoxy-2-oxo-corynox-16-ene-16-carboxylic acid methyl ester
    • Isorotundifolin
    • Mitragynol
    • Rotundifolin
    • Speciofolin
    • Stipulatin
    • (3β,7R,16E)-16,17-Didehydro-9-hydroxy-17-methoxy-2-oxocorynoxan-16-carboxylic acid methyl ester
    • Methyl (I+/-E,1a(2)R,6a(2)S,7a(2)S,8a(2)aR)-6a(2)-ethyl-1,2,2a(2),3a(2),6a(2),7a(2),8a(2),8a(2)a-octahydro-4-hydroxy-I+/--(methoxymethylene)-2-oxospiro[3H-indole-3,1a(2)(5a(2)H)-indolizine]-7a(2)-acetate
    • 5171-42-6
    • DTXSID601099975
    • Inchi: 1S/C22H28N2O5/c1-4-13-11-24-9-8-22(19-16(23-21(22)27)6-5-7-17(19)25)18(24)10-14(13)15(12-28-2)20(26)29-3/h5-7,12-14,18,25H,4,8-11H2,1-3H3,(H,23,27)/b15-12-
    • InChI Key: IXWWTVSMMIIIFZ-QINSGFPZSA-N
    • SMILES: CCC1C(/C(/C(OC)=O)=C/OC)CC2N(CCC32C2C(=CC=CC=2O)NC3=O)C1

Computed Properties

  • Exact Mass: 400.2
  • Monoisotopic Mass: 400.2
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1A^2
  • XLogP3: 2
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